Cas no 898414-27-2 (N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-2-phenoxyacetamide)
N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-2-phenoxyacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-2-phenoxyacetamide
- N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-2-phenoxyacetamide
-
- Inchi: 1S/C22H29N3O3/c1-24-12-14-25(15-13-24)21(18-8-10-19(27-2)11-9-18)16-23-22(26)17-28-20-6-4-3-5-7-20/h3-11,21H,12-17H2,1-2H3,(H,23,26)
- InChI Key: MRPKEYBGGJRCRF-UHFFFAOYSA-N
- SMILES: C(NCC(C1=CC=C(OC)C=C1)N1CCN(C)CC1)(=O)COC1=CC=CC=C1
N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-2-phenoxyacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2672-0016-2μmol |
N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-2-phenoxyacetamide |
898414-27-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2672-0016-5μmol |
N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-2-phenoxyacetamide |
898414-27-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2672-0016-10μmol |
N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-2-phenoxyacetamide |
898414-27-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2672-0016-20μmol |
N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-2-phenoxyacetamide |
898414-27-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2672-0016-1mg |
N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-2-phenoxyacetamide |
898414-27-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2672-0016-2mg |
N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-2-phenoxyacetamide |
898414-27-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2672-0016-3mg |
N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-2-phenoxyacetamide |
898414-27-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2672-0016-4mg |
N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-2-phenoxyacetamide |
898414-27-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2672-0016-5mg |
N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-2-phenoxyacetamide |
898414-27-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2672-0016-10mg |
N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-2-phenoxyacetamide |
898414-27-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-2-phenoxyacetamide Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-2-phenoxyacetamide
Recent Advances in the Study of N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-2-phenoxyacetamide (CAS: 898414-27-2)
N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-2-phenoxyacetamide (CAS: 898414-27-2) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and potential therapeutic applications. Recent research has focused on its synthesis, mechanism of action, and biological activity, providing valuable insights into its role in drug development.
The compound's structure, which includes a phenoxyacetamide moiety linked to a methoxyphenyl and methylpiperazine group, suggests potential interactions with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 898414-27-2 exhibits moderate affinity for serotonin and dopamine receptors, indicating its potential utility in the treatment of neurological disorders. The study employed in vitro binding assays and molecular docking simulations to elucidate these interactions, highlighting the compound's selectivity and binding kinetics.
Further investigations have explored the synthetic pathways for 898414-27-2, with recent advancements enabling higher yields and purity. A team of researchers from the University of Cambridge reported a novel, scalable synthesis method in Organic Process Research & Development, which utilizes a one-pot reaction sequence to streamline production. This development is particularly significant for large-scale manufacturing and future clinical trials, addressing previous challenges related to cost and efficiency.
In addition to its neurological applications, preliminary studies have suggested that N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-2-phenoxyacetamide may possess anti-inflammatory and analgesic properties. A 2024 preclinical study conducted by the National Institutes of Health (NIH) observed reduced inflammatory markers in animal models treated with the compound, with minimal side effects. These findings, though preliminary, open new avenues for research into its use in chronic inflammatory conditions.
Despite these promising results, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Recent pharmacokinetic studies, as reported in Drug Metabolism and Disposition, have identified a relatively short half-life and moderate bioavailability, necessitating further optimization of its formulation. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to enhance its stability and therapeutic efficacy.
In conclusion, N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-2-phenoxyacetamide (CAS: 898414-27-2) represents a promising candidate for further drug development, with potential applications in neurology and inflammation. Continued research into its mechanism of action, synthetic optimization, and delivery systems will be critical to unlocking its full therapeutic potential. The compound's versatility and unique pharmacological profile underscore its importance in the evolving landscape of medicinal chemistry.
898414-27-2 (N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl-2-phenoxyacetamide) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)